Cas no 79288-94-1 (Azure B Tetrafluoroborate)

Azure B Tetrafluoroborate Properties

Names and Identifiers

• Azur B tetrafluoroborate
• Azure B tetrafluoroborate
• 3-(dimethylamino)-7-(methylamino)phenothiazin-5-ium tetrafluoroborate
• AZURE I BIOGICAL STAIN
• Einecs 279-128-6
• N-(4-ETHYLBENZENE)-4-METHOXYBENZENE-2,6-DIPHENYLPYRIDINIUM TETRAFLUOROBORATE
• Phenothiazin-5-ium,3-(dimethylamino)-7-(methylamino)-,tetrafluoroborate(1-)
• AzureBtetrafluoroborate
• MFCD00011761
• NS00090338
• dimethyl-[7-(methylamino)phenothiazin-3-ylidene]azanium;tetrafluoroborate
• DTXSID001000376
• 3-(Dimethylamino)-7-(methylamino)phenothiazin-5-ium tetrafluoroborate
• AKOS024286356
• Azure B tetrafluoroborate, Dye content 95 %
• 7-(Dimethylamino)-N-methyl-3H-phenothiazin-3-iminium tetrafluoridoborate(1-)
• N-Methyl-N-(7-(methylamino)-3H-phenothiazin-3-ylidene)methanaminium tetrafluoroborate
• 79288-94-1
• EINECS 279-128-6
• OYVZJZSEBPXXFF-UHFFFAOYSA-O
• +Expand

• MDL： MFCD00011761
• InChIKey： OYVZJZSEBPXXFF-UHFFFAOYSA-O
• Inchi： InChI=1S/C15H15N3S.BF4/c1-16-10-4-6-12-14(8-10)19-15-9-11(18(2)3)5-7-13(15)17-12;2-1(3,4)5/h4-9H,1-3H3;/q;-1/p+1
• SMILES： C[NH+]=C1C=CC2=NC3=C(C=C(C=C3)N(C)C)SC2=C1.[B-](F)(F)(F)F

Computed Properties

• Exact Mass: 357.10900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 270.106493
• Heavy Atom Count: 24
• Complexity: 498
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Surface Charge: 1
• Topological Polar Surface Area: 27.4

Experimental Properties

• LogP: 3.84760
• PSA: 56.17000
• Melting Point: 244°C (dec.)
• Color/Form: Green powder.
• Solubility: Not determined.